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Cat. No.: B1451792 Get Quote

An In-depth Technical Guide to the Chemical Properties of [2-(2-Methylimidazol-1-
yl)phenyl]methanol

Introduction and Strategic Significance
[2-(2-Methylimidazol-1-yl)phenyl]methanol is a heterocyclic compound featuring a

phenylmethanol core substituted with a 2-methylimidazole moiety at the ortho position. This

unique architecture combines the reactive hydroxyl group of a benzyl alcohol with the versatile

coordination and biological properties of the imidazole ring system. Imidazole derivatives are

ubiquitous in medicinal chemistry and materials science, forming the backbone of numerous

pharmaceuticals and functional materials.[1] The presence of the 2-methyl group on the

imidazole ring introduces steric hindrance that can influence its coordination properties and

metabolic stability, making this molecule a person of significant interest for researchers.[2]

This guide serves as a comprehensive technical resource for scientists and drug development

professionals, offering an in-depth analysis of the compound's physicochemical properties, a

robust synthetic pathway, detailed characterization data, and an exploration of its reactivity and

potential applications. The insights provided herein are intended to facilitate its use as a

building block in complex molecular design and to accelerate research and development

efforts.
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A summary of the key chemical and physical properties of [2-(2-Methylimidazol-1-
yl)phenyl]methanol is presented below. These data are essential for experimental design,

including reaction setup, solvent selection, and purification strategies.

Property Value Source

CAS Number 870193-49-4
N/A (CBNumber: CB7326079)

[3]

Molecular Formula C₁₁H₁₂N₂O [3]

Molecular Weight 188.23 g/mol [3]

Appearance White to off-white solid
Inferred from similar

compounds[4]

Melting Point
121.3-122.0 °C (uncorrected,

for an analogous compound)
[4]

Solubility

Soluble in polar organic

solvents like methanol,

ethanol, DMSO, and

chloroform. Limited solubility in

water and nonpolar solvents.

Inferred from structure

MDL Number MFCD05864818 [3]

Synthesis and Characterization
The synthesis of [2-(2-Methylimidazol-1-yl)phenyl]methanol can be achieved via several

routes. A common and effective strategy involves the nucleophilic substitution of a halogenated

benzyl derivative with 2-methylimidazole. An illustrative pathway starting from 2-bromobenzyl

alcohol is detailed below.

Synthetic Pathway
The synthesis is conceptualized as a two-step process to avoid side reactions with the free

hydroxyl group: 1) Protection of the alcohol, followed by 2) N-arylation with 2-methylimidazole,

and 3) Deprotection to yield the final product. A more direct, one-step N-arylation is also

feasible under carefully controlled conditions.
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Synthesis Workflow

2-Bromobenzyl alcohol

N-Arylation Reaction

2-Methylimidazole Base (e.g., K₂CO₃, NaH)
Solvent (e.g., DMF, Acetonitrile)

Workup & Purification
(Column Chromatography)

[2-(2-Methylimidazol-1-yl)phenyl]methanol
(Final Product)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1451792#2-2-methylimidazol-1-yl-phenyl-methanol-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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